Cas no 2228226-01-3 (1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine)
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine
- 2228226-01-3
- EN300-1970192
- OJGQENHCTGGTIR-UHFFFAOYSA-N
-
- Inchi: 1S/C8H11F7N2/c9-6(10,7(11,12)8(13,14)15)5-17-3-1-16-2-4-17/h16H,1-5H2
- InChI Key: OJGQENHCTGGTIR-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(F)F)(CN1CCNCC1)F
Computed Properties
- Exact Mass: 268.08104549g/mol
- Monoisotopic Mass: 268.08104549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 15.3Ų
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1970192-0.05g |
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine |
2228226-01-3 | 95% | 0.05g |
$186.0 | 2023-09-16 | |
| Enamine | EN300-1970192-0.1g |
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine |
2228226-01-3 | 95% | 0.1g |
$277.0 | 2023-09-16 | |
| Enamine | EN300-1970192-0.25g |
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine |
2228226-01-3 | 95% | 0.25g |
$396.0 | 2023-09-16 | |
| Enamine | EN300-1970192-0.5g |
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine |
2228226-01-3 | 95% | 0.5g |
$624.0 | 2023-09-16 | |
| Enamine | EN300-1970192-1.0g |
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine |
2228226-01-3 | 1g |
$699.0 | 2023-05-26 | ||
| Enamine | EN300-1970192-2.5g |
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine |
2228226-01-3 | 95% | 2.5g |
$1568.0 | 2023-09-16 | |
| Enamine | EN300-1970192-5.0g |
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine |
2228226-01-3 | 5g |
$2028.0 | 2023-05-26 | ||
| Enamine | EN300-1970192-10.0g |
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine |
2228226-01-3 | 10g |
$3007.0 | 2023-05-26 | ||
| Enamine | EN300-1970192-1g |
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine |
2228226-01-3 | 95% | 1g |
$800.0 | 2023-09-16 | |
| Enamine | EN300-1970192-5g |
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine |
2228226-01-3 | 95% | 5g |
$2318.0 | 2023-09-16 |
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine
Introduction to 1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine (CAS No. 2228226-01-3)
1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228226-01-3, is characterized by its unique structural features and potential applications in medicinal chemistry. The presence of a highly fluorinated butyl group and a piperazine ring imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The compound's structure consists of a piperazine core substituted with a 2,2,3,3,4,4,4-heptafluorobutyl moiety. This specific arrangement of fluorine atoms introduces significant steric and electronic effects that can influence the compound's reactivity and biological activity. Piperazine derivatives are well-known for their versatility in drug design due to their ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms further enhances these interactions by modulating lipophilicity and metabolic stability.
In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are frequently incorporated into drug molecules to improve their pharmacokinetic properties, including bioavailability and resistance to metabolic degradation. The compound 1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine exemplifies this trend by combining the benefits of piperazine chemistry with advanced fluorination strategies.
One of the most compelling aspects of this compound is its potential use as a building block in the synthesis of novel therapeutic agents. Researchers have explored its utility in creating derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, studies have demonstrated its role in developing compounds that exhibit potent activity against neurological disorders. The fluorinated butyl group contributes to improved solubility and membrane permeability, which are critical factors for drug efficacy.
The pharmacological profile of 1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine has been investigated in various preclinical models. Initial studies suggest that it may possess properties suitable for treating conditions such as depression and anxiety disorders. The piperazine ring is known to interact with serotonin receptors, which are key targets in the treatment of these conditions. The heptafluorobutyl substituent further fine-tunes the pharmacological activity by influencing receptor binding kinetics.
Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how 1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine interacts with biological targets at the molecular level. These studies provide valuable insights into optimizing its structure for improved therapeutic efficacy and reduced side effects.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed innovative synthetic routes that leverage modern techniques such as fluorochemistry to introduce the fluorinated butyl group efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and potential clinical applications.
In conclusion,1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine (CAS No.2228226-01-3) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications。 Its combination of a piperazine core with a highly fluorinated butyl group makes it a versatile intermediate for developing novel bioactive molecules。 As research continues to uncover new insights into its pharmacological properties,this compound is poised to play an important role in the discovery and development of next-generation pharmaceuticals。
2228226-01-3 (1-(2,2,3,3,4,4,4-heptafluorobutyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)